Cas no 83896-44-0 ((3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid)

(3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid structure

83896-44-0 structure

Product name:(3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid

CAS No:83896-44-0

MF:C₄₂H₆₂O₁₆

MW:822.932095050812

CID:1818074

PubChem ID:158471

(3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

- (3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
- 18α-Glycylrrhizin
- .ALPHA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,18.ALPHA.,20.BETA.)-20-CARBOXY-11-OXO-30-NOROLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-
- 18alpha-Glycylrrhizin
- Isoglycyrrhizinic acid
- (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aS,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
- UNII-80ARS2076G
- 83896-44-0
- 18.ALPHA.-GLYCYRRHIZIN
- 18
- alpha-Glycyrrhizin
- HY-N6911A
- CHEMBL4280362
- 18-alpha-Glycyrrhizin
- .ALPHA.-GLYCYRRHIZIN
- 80ARS2076G
- DTXSID401314947
- alpha-D-Glucopyranosiduronic acid, (3beta,18alpha,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-
- alpha-D-Glucopyranosiduronic acid, (3-beta,18-alpha,20-beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-
- 18-alpha-Glycyrrhizinic acid
- 18-alpha-Glycyrrhizic acid
- A-Glycyrrhizic acid
- 18.ALPHA.-GLYCYRRHIZINIC ACID
- (3.BETA.,18.ALPHA.,20.BETA.)-20-CARBOXY-11-OXO-30-NOROLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-.ALPHA.-D-GLUCOPYRANOSIDURONIC ACID
- CS-0909600
- SCHEMBL25999388
- 18I+/--Glycyrrhizic acid
- 18alpha,20beta-Glycyrrhizic acid
- Inchi： InChI=1S/C42H62O16/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54)/t19-,21+,22+,23+,24+,25+,26+,27-,28+,29+,30-,31-,34+,35+,38-,39+,40+,41-,42-/m1/s1
- InChI Key： LPLVUJXQOOQHMX-IOHDZAKGSA-N
- SMILES： CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C

Computed Properties

Exact Mass: 822.40378589g/mol
Monoisotopic Mass: 822.40378589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 58
Rotatable Bond Count: 7
Complexity: 1730
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 267Å²
XLogP3: 3.7

(3beta,18alpha)-30-hydroxy-11,30-dioxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP2279-20mg	18α,20β-Glycyrrhizic acid	83896-44-0	98%	20mg	$260	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2279-5mg	18α,20β-Glycyrrhizic acid	83896-44-0	98%	5mg	$96	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2279-100mg	18α,20β-Glycyrrhizic acid	83896-44-0	98%	100mg	$750	2023-09-19
A2B Chem LLC	AH80540-5mg	18α-Glycylrrhizin	83896-44-0	99%	5mg	$275.00	2024-04-19
Chengdu Biopurify Phytochemicals Ltd	BP2279-10mg	18α,20β-Glycyrrhizic acid	83896-44-0	98%	10mg	$160	2023-09-19
A2B Chem LLC	AH80540-1mg	18α-Glycylrrhizin	83896-44-0	99%	1mg	$155.00	2024-04-19